![molecular formula C19H21N5O5S2 B285466 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide](/img/structure/B285466.png)
2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide, commonly known as Furosemide, is a diuretic medication that is used to treat fluid retention (edema) in patients with congestive heart failure, liver disease, or kidney disorders. Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine production and decreased fluid retention.
Mechanism of Action
Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine production and decreased fluid retention. Furosemide acts on the thick ascending limb of the loop of Henle in the kidney, where it blocks the Na+/K+/2Cl- co-transporter. This leads to a decrease in the reabsorption of sodium, chloride, and water, which results in increased urinary output.
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects on the body. In addition to its diuretic properties, Furosemide has been shown to decrease blood pressure, reduce left ventricular filling pressure, and decrease pulmonary capillary wedge pressure. Furosemide has also been shown to increase plasma renin activity and aldosterone secretion, which can lead to potassium depletion.
Advantages and Limitations for Lab Experiments
Furosemide has several advantages and limitations for use in laboratory experiments. One advantage is that it is a well-established diuretic agent that has been extensively studied in both clinical and research settings. Furosemide is also relatively easy to administer and has a rapid onset of action. However, one limitation of Furosemide is that it can cause electrolyte imbalances, particularly potassium depletion, which may need to be monitored and corrected during experiments.
Future Directions
There are several future directions for research involving Furosemide. One area of interest is the potential use of Furosemide in the treatment of acute kidney injury (AKI). Furosemide has been shown to have renoprotective effects in animal models of AKI, and clinical trials are currently underway to investigate its efficacy in humans. Another area of interest is the use of Furosemide in combination with other diuretic agents for the treatment of heart failure. Several studies have suggested that combining Furosemide with other diuretics may lead to improved outcomes in patients with heart failure. Finally, there is also interest in investigating the potential use of Furosemide in the treatment of other conditions, such as hypertension and cirrhosis.
Synthesis Methods
Furosemide can be synthesized through a multi-step process involving the reaction of various chemical intermediates. The first step involves the reaction of 4-chlorobenzene sulfonamide with 2-amino-5-methylthiazole to form 4-chlorobenzene sulfonamide-5-methylthiazole. This intermediate is then reacted with furfuryl chloride to form 2-(furfurylthio)-4-chlorobenzene sulfonamide-5-methylthiazole. The final step involves the reaction of this intermediate with 4-(methylsulfonyl)phenylhydrazine to form Furosemide.
Scientific Research Applications
Furosemide has been extensively studied for its diuretic properties and has been used in clinical practice for several decades. In addition to its clinical use, Furosemide has also been used in scientific research to investigate the mechanisms underlying fluid and electrolyte balance in the body. Furosemide has been used to study the role of sodium and chloride transporters in the kidneys, as well as the effects of diuretics on blood pressure and cardiovascular function.
Properties
Molecular Formula |
C19H21N5O5S2 |
---|---|
Molecular Weight |
463.5 g/mol |
IUPAC Name |
2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[4-(4-methylsulfonylpiperazin-1-yl)phenyl]acetamide |
InChI |
InChI=1S/C19H21N5O5S2/c1-31(26,27)24-10-8-23(9-11-24)15-6-4-14(5-7-15)20-17(25)13-30-19-22-21-18(29-19)16-3-2-12-28-16/h2-7,12H,8-11,13H2,1H3,(H,20,25) |
InChI Key |
UKGPFDWITNBRNS-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)CSC3=NN=C(O3)C4=CC=CO4 |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)CSC3=NN=C(O3)C4=CC=CO4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.